Cas no 2172605-13-7 (1-(4-aminoazepan-1-yl)-3-fluoropropan-2-ol)

• Product Name: 1-(4-aminoazepan-1-yl)-3-fluoropropan-2-ol
• CAS No: 2172605-13-7
• MF: C₉H₁₉FN₂O
• MW: 190.258365869522
• CID: 6266757
• PubChem ID: 165749713
• Update Time: 2025-10-30

1-(4-aminoazepan-1-yl)-3-fluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-aminoazepan-1-yl)-3-fluoropropan-2-ol
• 2172605-13-7
• EN300-1648407

• Inchi： 1S/C9H19FN2O/c10-6-9(13)7-12-4-1-2-8(11)3-5-12/h8-9,13H,1-7,11H2
• InChI Key： SEIYBUINHWJMNH-UHFFFAOYSA-N
• SMILES： FCC(CN1CCCC(CC1)N)O

Computed Properties

• Exact Mass: 190.14814140g/mol
• Monoisotopic Mass: 190.14814140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 49.5Ų

Additional information on 1-(4-aminoazepan-1-yl)-3-fluoropropan-2-ol

Professional Introduction to Compound with CAS No. 2172605-13-7 and Product Name: 1-(4-aminoazepan-1-yl)-3-fluoropropan-2-ol

The compound with the CAS number 2172605-13-7 and the product name 1-(4-aminoazepan-1-yl)-3-fluoropropan-2-ol represents a significant advancement in the field of medicinal chemistry. This compound, featuring a unique structural motif, has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of both an azepane ring and a fluorinated propyl group makes it a structurally intriguing molecule with multifaceted pharmacological properties.

In recent years, the pharmaceutical industry has seen a surge in the exploration of heterocyclic compounds due to their diverse biological activities. The azepane ring, a seven-membered aromatic heterocycle, is known for its stability and ability to interact with biological targets in a manner similar to benzene derivatives. The introduction of an amino group at the 4-position of the azepane ring further enhances its potential as a pharmacophore, enabling interactions with various enzymes and receptors.

The fluorine atom in the 3-fluoropropan-2-ol moiety adds another layer of complexity to this compound. Fluorine substitution is a common strategy in drug design due to its ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. In particular, fluorine atoms can increase the lipophilicity of molecules, improve their bioavailability, and enhance their resistance to enzymatic degradation. This makes 1-(4-aminoazepan-1-yl)-3-fluoropropan-2-ol a promising candidate for further investigation.

Recent studies have highlighted the importance of 1-(4-aminoazepan-1-yl)-3-fluoropropan-2-ol in the context of drug discovery. Researchers have been exploring its potential as an intermediate in the synthesis of more complex molecules with specific therapeutic targets. For instance, its structural framework suggests that it could be modified to develop compounds with activity against neurological disorders, where azepane derivatives have shown promise.

The compound's unique structure also makes it an interesting candidate for studying protein-ligand interactions. The combination of the aminoazepane core and the fluorinated propyl group provides multiple sites for interaction with biological targets. This dual functionality allows for fine-tuning of pharmacological properties, making it possible to design molecules with high specificity and low toxicity.

In addition to its potential as a lead compound, 1-(4-aminoazepan-1-yl)-3-fluoropropan-2-ol has been investigated for its role in mechanism-based drug design. The presence of both an amino group and a hydroxyl group provides opportunities for covalent bonding with biological targets, which can lead to the development of highly potent and selective inhibitors. Such inhibitors are particularly valuable in treating diseases caused by enzymes that are difficult to target with traditional small-molecule drugs.

The synthesis of 1-(4-aminoazepan-1-yl)-3-fluoropropan-2-ol presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to access this compound with high yield and purity. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have been employed to construct the azepane ring and introduce the fluorine atom at the desired position.

Ongoing research is focused on exploring the pharmacological profile of 1-(4-aminoazepan-1-yl)-3-fluoropropan-2-ol. In vitro studies have shown that this compound exhibits promising activity against several targets relevant to human health. Its ability to interact with enzymes and receptors involved in disease pathways suggests that it could be developed into a therapeutic agent for conditions such as cancer, inflammation, and neurological disorders.

The development of new drugs is often a lengthy and expensive process, but compounds like 1-(4-aminoazepan-1-yl)-3-fluoropropan-2-ol offer hope for more efficient drug discovery pipelines. By leveraging computational methods and high-throughput screening techniques, researchers can rapidly identify derivatives of this compound with enhanced pharmacological properties. This approach accelerates the identification of lead compounds that can be further optimized for clinical use.

In conclusion, 1-(4-aminoazepan-1-yl)-3-fluoropropan-2-ol is a structurally unique compound with significant potential in medicinal chemistry. Its combination of an azepane ring and a fluorinated propyl group makes it an attractive candidate for further investigation as a lead compound or intermediate in drug development. With ongoing research focused on its pharmacological properties and synthetic methodologies, this compound represents an exciting opportunity for advancing therapeutic treatments.